Cas no 20887-60-9 ((1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane)

(1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane structure
20887-60-9 structure
Product Name:(1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane
CAS No:20887-60-9
MF:C10H18O
MW:154.249323368073
CID:1400527
PubChem ID:190236
Update Time:2025-04-20

(1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

    • (1R,2S,6S)-2-tert-butyl-7-oxabicyclo[4.1.0]heptane
    • DTXSID10175031
    • 20887-60-9
    • (1R,2S,6S)-2-tert-Butyl-7-oxabicyclo(4.1.0)heptane
    • Inchi: 1S/C10H18O/c1-10(2,3)7-5-4-6-8-9(7)11-8/h7-9H,4-6H2,1-3H3/t7-,8+,9-/m1/s1
    • InChI Key: SFXWZOTYAVHTJO-HRDYMLBCSA-N
    • SMILES: O1[C@H]2CCC[C@@H](C(C)(C)C)[C@@H]12

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53
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